Cas no 1805504-62-4 (Methyl 5-aminomethyl-2-cyano-4-methoxybenzoate)

• Product Name: Methyl 5-aminomethyl-2-cyano-4-methoxybenzoate
• CAS No: 1805504-62-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4960481
• Update Time: 2025-10-28

Methyl 5-aminomethyl-2-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-2-cyano-4-methoxybenzoate

• Inchi： 1S/C11H12N2O3/c1-15-10-4-7(5-12)9(11(14)16-2)3-8(10)6-13/h3-4H,6,13H2,1-2H3
• InChI Key： RLZSZDVPRMBFQD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)OC)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 5-aminomethyl-2-cyano-4-methoxybenzoate

Methyl 5-Aminomethyl-2-Cyano-4-Methoxybenzoate: A Comprehensive Overview

Methyl 5-aminomethyl-2-cyano-4-methoxybenzoate, with the CAS number 1805504-62-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as Methyl 5-amino methyl benzoate derivative, is characterized by its unique structural features and versatile applications. Recent studies have highlighted its potential in drug design, electronic materials, and advanced chemical synthesis.

The molecular structure of Methyl 5-amino methyl benzoate consists of a benzoate backbone with substituents at positions 2, 4, and 5. The presence of an amino group (-NH2) at position 5, a cyano group (-CN) at position 2, and a methoxy group (-OCH3) at position 4 imparts distinctive electronic and steric properties to the molecule. These functional groups not only enhance its reactivity but also make it a valuable precursor for synthesizing more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 5-amino methyl benzoate through various routes. One notable method involves the nucleophilic substitution of a suitable benzoyl chloride derivative with an amine-containing reagent. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, researchers have explored green chemistry methodologies to synthesize this compound, reducing environmental impact while maintaining high efficiency.

In terms of applications, Methyl 5-amino methyl benzoate has shown promise in the development of pharmaceutical agents. Its amino group can act as a nucleophile in peptide bond formation, making it a potential candidate for drug delivery systems. Furthermore, the cyano group introduces electron-withdrawing effects, which can modulate the pharmacokinetic properties of the compound. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, highlighting its therapeutic potential.

Another area where Methyl 5-amino methyl benzoate has gained attention is in materials science. Its aromatic ring structure and functional groups make it a suitable candidate for synthesizing advanced polymers and organic semiconductors. Researchers have reported its use as a building block for creating conjugated polymers with tailored electronic properties. These materials exhibit excellent charge transport characteristics, making them ideal for applications in organic electronics such as field-effect transistors and light-emitting diodes.

The methoxy group in Methyl 5-amino methyl benzoate plays a crucial role in enhancing the compound's solubility in organic solvents. This property is particularly advantageous in chromatographic separations and analytical techniques such as high-performance liquid chromatography (HPLC). Recent studies have utilized this compound as a reference standard for analyzing similar structures due to its well-defined retention times and spectral characteristics.

From an environmental perspective, understanding the degradation pathways of Methyl 5-amino methyl benzoate is essential for assessing its ecological impact. Research has shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, Methyl 5-amino methyl benzoate (CAS No:1805504-62-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.